3-Formyl-4-hydroxybenzoic acid

• IUPAC Name: 3-formyl-4-hydroxybenzoic acid
• InChI: InChI=1S/C8H6O4/c9-4-6-3-5(8(11)12)1-2-7(6)10/h1-4,10H,(H,11,12)
• InChI Key: NXZBZWZORYEIJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)C=O)O
• Molecular Formula: C8H6O4
• DSSTOX Substance ID: DTXSID90973951
• Molecular Weight: 166.13 g/mol
• CAS RN: 584-87-2

Description

3-Formyl-4-hydroxybenzoic acid, also known as 3-FBA or 3-FBAH, is a naturally occurring carboxylic acid found in various plants and animals. It is a white crystalline solid with a molecular weight of 166.14 g/mol and a melting point of 195-196°C. 3-FBA is a versatile compound with a wide range of applications in various fields, including food and beverage industry, pharmaceuticals, and biotechnology. It is also used in the synthesis of various substances, such as drugs, dyes, and fragrances.

Scientific Research Applications

Synthesis and Optimization

A study by Peng Meng-xia (2012) focused on the synthesis of 3-formyl-4-hydroxybenzoic acid from hydroxybenzoic acid and chloroform. The study investigated the optimal conditions for synthesis, such as reactant ratios, solvent concentration, temperature, and reaction time. Under the best conditions, the yield of this compound was 55.7% (Peng Meng-xia, 2012).

Applications in Chemistry

Chien-Chung Cheng and Ming-Chang Liu (2000) discovered that modified salen-type compounds, including 3-formyl-2-hydroxybenzoic acid, could act as novel receptors for Ca2+ in water. This discovery has implications for the development of new chemical sensors and receptors (Cheng & Liu, 2000).

Biotechnological Production

Songwei Wang et al. (2018) highlighted the potential of 4-Hydroxybenzoic acid, closely related to this compound, as an intermediate for bioproducts with applications in food, cosmetics, pharmacy, and more. The paper emphasized the role of synthetic biology and metabolic engineering in the biosynthesis of such compounds (Wang et al., 2018).

Environmental Applications

L. Narváez, E. Cano, and D. Bastidas (2005) studied 3-Hydroxybenzoic acid for its potential as a corrosion inhibitor in stainless steel, highlighting the environmental applications of hydroxybenzoic acid derivatives in reducing material degradation (Narváez, Cano, & Bastidas, 2005).

Medical and Biological Research

In medical research, Miao Liu et al. (2002) used 4-hydroxybenzoic acid in studies to track hydroxyl radical generation during cerebral ischemia and reperfusion, demonstrating its utility in neurological research (Liu et al., 2002).

Safety and Hazards

3-Formyl-4-hydroxybenzoic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard. It may cause respiratory irritation, serious eye damage, skin irritation, and skin sensitization.

Mechanism of Action

Target of Action

It’s known that similar compounds interact with various enzymes and receptors in the body .

Mode of Action

It’s known that similar compounds can interact with their targets through various mechanisms, such as binding to the active site, altering the conformation of the target, or acting as a substrate or inhibitor .

Biochemical Pathways

Similar compounds have been found to participate in various biochemical pathways, including those involved in metabolism and signal transduction .

Pharmacokinetics

Similar compounds are known to be absorbed in the gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted in the urine .

Result of Action

Similar compounds are known to cause various effects at the molecular and cellular level, such as altering enzyme activity, modulating signal transduction pathways, and affecting gene expression .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 3-Formyl-4-hydroxybenzoic acid. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interaction with its targets .

Biochemical Analysis

Biochemical Properties

It has been used as a reactant to prepare a pH-sensitive fluorescent probe by one-step condensation reaction with hydrazine

Cellular Effects

It has been shown to exhibit aggregation-induced emission (AIE) in aqueous solvents This property could potentially influence cell function, particularly in relation to cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is known to form hetero-binuclear complexes with transition metal ions and lanthanide ions, which exhibit characteristic lanthanide near-infrared luminescence in the solid state through energy-transfer from the chromophore to lanthanide ions . This suggests that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.

Synthesis routes and methods

Procedure details

140 g (1.01 mol) of 4-hydroxybenzoic acid were added to a hot solution of 250 g (6.25 mol) of sodium hydroxide in 500 mL H2O. 150 mL of CHCl3 were cautiously added to the hot solution, and after the foaming had ceased, the reaction mixture was stirred overnight at room temperature. The reaction mixture was then diluted to 4 L with H2O, acidified to pH 1 by addition of about 300 mL of concentrated HCl, and extracted two times with 2 L and then three times with 1 L ethyl ether. The ether extracts were combined and a solution of 750 g sodium bisulfite in 3 L H2O was added. This mixture was stirred thoroughly for 2 minutes, then the layers were separated and the aqueous layer was extracted two times with 500 ml ethyl ether. The aqueous layer was acidified by slow addition of a solution of 230 mL concentrated H2SO4 in 230 mL H2O. Vigorous SO2 evolution was noted. The solution was then heated on a steam bath, and a stream of N2 was blown through the hot solution for about 15 minutes until a large amount of crystals formed. The mixture was allowed to stand at room temperature overnight, then cooled to -10° C. for 1/20 hour, then filtered. The crystals were washed two times with H2O and then dried under vacuum to yield 38.46 g of the title product as a tan powder. 23% yield.

Q & A

Q1: What are the structural characteristics of 3-Formyl-4-hydroxybenzoic acid and how is it typically characterized?

A: this compound is a salicylaldehyde derivative featuring both a carboxylic acid and a formyl group on the aromatic ring. Its molecular formula is C₈H₆O₄ with a molecular weight of 166.13 g/mol []. Characteristically, this compound is analyzed using techniques like elemental analysis, ¹H NMR, and IR spectroscopy [].

Q2: How does this compound behave as a ligand in the formation of metal-organic frameworks (MOFs)?

A: This compound acts as an effective linker in constructing MOFs by coordinating metal ions through its carboxylate and salicylaldehydato moieties. Research has demonstrated its use in synthesizing a 2D coordination network with copper, {Cu₂L₂⋅(DMF)₃(H₂O)₃}_n (1‐DMF) []. This structure exhibits 1D channels and demonstrates flexibility upon solvent exchange while retaining its connectivity and porosity [].

Q3: What are the potential applications of MOFs derived from this compound in gas separation?

A: MOFs incorporating this compound show promise in gas separation technologies, particularly for the isolation of acetylene (C₂H₂). The activated MOF material {Cu₂L₂⋅(DMF)₃(H₂O)₃}_n exhibits type I gas sorption behavior and a notable selectivity for C₂H₂ over CH₄ and other C₂H_n hydrocarbons [].

Q4: How does this compound contribute to the formation of disinfection byproducts (DBPs) in drinking water treatment?

A: Recent studies identified this compound as a non-halogenated aromatic DBP formed during the chlorination of drinking water []. It appears to be an intermediate product in the complex reaction pathway from natural organic matter (NOM) to halogenated aromatic DBPs. This finding helps bridge the knowledge gap in understanding the formation of potentially harmful DBPs during water chlorination [].